Cas no 100278-27-1 (Benzoic acid,4-[(4-methoxybenzoyl)amino]-, 2-[(2-nitrophenyl)methylene]hydrazide)

Benzoic acid,4-[(4-methoxybenzoyl)amino]-, 2-[(2-nitrophenyl)methylene]hydrazide structure
100278-27-1 structure
Product Name:Benzoic acid,4-[(4-methoxybenzoyl)amino]-, 2-[(2-nitrophenyl)methylene]hydrazide
CAS No:100278-27-1
MF:C22H18N4O5
MW:418.402124881744
CID:144463
PubChem ID:9570933
Update Time:2025-04-19

Benzoic acid,4-[(4-methoxybenzoyl)amino]-, 2-[(2-nitrophenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(4-methoxybenzoyl)amino]-, 2-[(2-nitrophenyl)methylene]hydrazide
    • LogP
    • 4-[(4-methoxybenzoyl)amino]-N-[(E)-(2-nitrophenyl)methylideneamino]benzamide
    • Benzoicacid, 4-[(4-methoxybenzoyl)amino]-, [(2-nitrophenyl)methylene]hydrazide (9CI)
    • p-(p-Methoxybenzamido)benzoic acid 2-(o-nitrobenzylidene)hydrazide
    • 100278-27-1
    • BENZOIC ACID, p-(p-METHOXYBENZAMIDO)-, 2-(o-NITROBENZYLIDENE)HYDRAZIDE
    • Benzoic acid, 4-((4-methoxybenzoyl)amino)-, ((2-nitrophenyl)methylene)hydrazide
    • Inchi: 1S/C22H18N4O5/c1-31-19-12-8-15(9-13-19)21(27)24-18-10-6-16(7-11-18)22(28)25-23-14-17-4-2-3-5-20(17)26(29)30/h2-14H,1H3,(H,24,27)(H,25,28)/b23-14+
    • InChI Key: CFBYKESMMLNIDW-OEAKJJBVSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(NC1C=CC(C(N/N=C/C2C=CC=CC=2[N+](=O)[O-])=O)=CC=1)=O

Computed Properties

  • Exact Mass: 418.12784
  • Monoisotopic Mass: 418.12771969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 122.93
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